Cas no 1232134-16-5 (N-(2-Aminoethyl)-5-chloropyrimidin-2-amine)

N-(2-Aminoethyl)-5-chloropyrimidin-2-amine is a versatile pyrimidine derivative characterized by its reactive aminoethyl and chloro substituents, which make it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's bifunctional structure allows for selective modifications, enabling its use in the development of biologically active molecules, particularly in medicinal chemistry. Its 5-chloropyrimidine core offers a strategic handle for further functionalization, while the aminoethyl side chain enhances solubility and reactivity in coupling reactions. This compound is particularly useful in the synthesis of heterocyclic compounds and as a building block for drug discovery, owing to its stability and compatibility with diverse reaction conditions.
N-(2-Aminoethyl)-5-chloropyrimidin-2-amine structure
1232134-16-5 structure
Product Name:N-(2-Aminoethyl)-5-chloropyrimidin-2-amine
CAS No:1232134-16-5
MF:C6H9ClN4
MW:172.61545920372
CID:5049484
Update Time:2025-05-27

N-(2-Aminoethyl)-5-chloropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-(2-aminoethyl)-5-chloropyrimidin-2-amine
    • N'-(5-chloropyrimidin-2-yl)ethane-1,2-diamine
    • N-(2-Aminoethyl)-5-chloropyrimidin-2-amine
    • Inchi: 1S/C6H9ClN4/c7-5-3-10-6(11-4-5)9-2-1-8/h3-4H,1-2,8H2,(H,9,10,11)
    • InChI Key: DWQXPSMUTVZQHD-UHFFFAOYSA-N
    • SMILES: ClC1C=NC(=NC=1)NCCN

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 103
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.8

N-(2-Aminoethyl)-5-chloropyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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